2-(diethylamino)-5-nitro-N-phenylbenzamide
Overview
Description
2-(diethylamino)-5-nitro-N-phenylbenzamide, also known as Benzocaine, is a local anesthetic commonly used in medical and dental procedures. It was first synthesized in 1890 by a German chemist, Eduard Ritsert, and has since become one of the most widely used local anesthetics due to its effectiveness and low toxicity.
Mechanism of Action
2-(diethylamino)-5-nitro-N-phenylbenzamide works by blocking the transmission of nerve impulses from the site of application to the brain. It does this by inhibiting the function of voltage-gated sodium channels in the nerve cell membrane, thereby preventing the influx of sodium ions and the subsequent depolarization of the cell.
Biochemical and physiological effects:
2-(diethylamino)-5-nitro-N-phenylbenzamide is rapidly absorbed through the skin or mucous membranes and has a relatively short duration of action. It is metabolized in the liver and excreted in the urine. In high doses, it can cause methemoglobinemia, a condition in which the blood is unable to carry oxygen effectively.
Advantages and Limitations for Lab Experiments
2-(diethylamino)-5-nitro-N-phenylbenzamide is a widely used local anesthetic in laboratory experiments due to its effectiveness and low toxicity. However, its short duration of action and potential for methemoglobinemia may limit its use in certain applications.
Future Directions
1. Investigation of the potential use of benzocaine as a pain reliever in topical creams and gels for muscle and joint pain.
2. Development of new formulations of benzocaine with longer duration of action and reduced risk of methemoglobinemia.
3. Exploration of the mechanism of action of benzocaine on voltage-gated sodium channels in nerve cells.
4. Investigation of the potential use of benzocaine in combination with other local anesthetics for enhanced pain relief.
5. Development of new synthetic methods for benzocaine with improved yield and purity.
Scientific Research Applications
2-(diethylamino)-5-nitro-N-phenylbenzamide has been extensively studied for its use as a local anesthetic in medical and dental procedures. It has also been investigated for its potential use as a pain reliever in other applications, such as topical creams and gels for muscle and joint pain.
properties
IUPAC Name |
2-(diethylamino)-5-nitro-N-phenylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3/c1-3-19(4-2)16-11-10-14(20(22)23)12-15(16)17(21)18-13-8-6-5-7-9-13/h5-12H,3-4H2,1-2H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHSYEROIJXLHCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(diethylamino)-5-nitro-N-phenylbenzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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